7-Methylxanthine
7-Methylxanthine
7-methylxanthine is an oxopurine that is xanthine in which the hydrogen attached to the nitrogen at position 7 is replaced by a methyl group. It is an intermediate metabolite in the synthesis of caffeine. It has a role as a plant metabolite, a human xenobiotic metabolite and a mouse metabolite. It is an oxopurine and a purine alkaloid. It is functionally related to a 7H-xanthine.
7-Methylxanthine is a natural product found in Corbicula sandai, Corbicula japonica, and other organisms with data available.
7-Methylxanthine is a natural product found in Corbicula sandai, Corbicula japonica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
552-62-5
VCID:
VC21142996
InChI:
InChI=1S/C6H6N4O2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
SMILES:
CN1C=NC2=C1C(=O)NC(=O)N2
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
7-Methylxanthine
CAS No.: 552-62-5
Cat. No.: VC21142996
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 7-methylxanthine is an oxopurine that is xanthine in which the hydrogen attached to the nitrogen at position 7 is replaced by a methyl group. It is an intermediate metabolite in the synthesis of caffeine. It has a role as a plant metabolite, a human xenobiotic metabolite and a mouse metabolite. It is an oxopurine and a purine alkaloid. It is functionally related to a 7H-xanthine. 7-Methylxanthine is a natural product found in Corbicula sandai, Corbicula japonica, and other organisms with data available. |
|---|---|
| CAS No. | 552-62-5 |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 7-methyl-3H-purine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12) |
| Standard InChI Key | PFWLFWPASULGAN-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)NC(=O)N2 |
| Canonical SMILES | CN1C=NC2=C1C(=O)NC(=O)N2 |
| Melting Point | > 300 °C |
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